Cas no 62423-67-0 (3,5-Pyrazolidinedione, 4,4-diethyl-1-(3-nitrobenzoyl)-2-phenyl-)

• Product name: 3,5-Pyrazolidinedione, 4,4-diethyl-1-(3-nitrobenzoyl)-2-phenyl-
• CAS No: 62423-67-0
• MF: C₂₀H₁₉N₃O₅
• MW: 381.381964921951
• CID: 445292
• PubChem ID: 12325150

3,5-Pyrazolidinedione, 4,4-diethyl-1-(3-nitrobenzoyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione, 4,4-diethyl-1-(3-nitrobenzoyl)-2-phenyl-
• 4,4-diethyl-1-(3-nitrobenzoyl)-2-phenylpyrazolidine-3,5-dione
• DTXSID30489364
• 62423-67-0

• Inchi： InChI=1S/C20H19N3O5/c1-3-20(4-2)18(25)21(15-10-6-5-7-11-15)22(19(20)26)17(24)14-9-8-12-16(13-14)23(27)28/h5-13H,3-4H2,1-2H3
• InChI Key： XJROQFWASBBEHE-UHFFFAOYSA-N
• SMILES： CCC1(C(=O)N(N(C1=O)C(=O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3)CC

Computed Properties

• Exact Mass: 381.13257
• Monoisotopic Mass: 381.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 100.83